molecular formula C2F5IO3S B8549651 2-Iodo-1,1,2,2-tetrafluoroethyl fluorosulfate CAS No. 77570-00-4

2-Iodo-1,1,2,2-tetrafluoroethyl fluorosulfate

Cat. No. B8549651
CAS RN: 77570-00-4
M. Wt: 325.98 g/mol
InChI Key: WSVMOMLUIHFCSU-UHFFFAOYSA-N
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Description

2-Iodo-1,1,2,2-tetrafluoroethyl fluorosulfate is a useful research compound. Its molecular formula is C2F5IO3S and its molecular weight is 325.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Iodo-1,1,2,2-tetrafluoroethyl fluorosulfate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Iodo-1,1,2,2-tetrafluoroethyl fluorosulfate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

77570-00-4

Molecular Formula

C2F5IO3S

Molecular Weight

325.98 g/mol

IUPAC Name

1,1,2,2-tetrafluoro-1-fluorosulfonyloxy-2-iodoethane

InChI

InChI=1S/C2F5IO3S/c3-1(4,8)2(5,6)11-12(7,9)10

InChI Key

WSVMOMLUIHFCSU-UHFFFAOYSA-N

Canonical SMILES

C(C(F)(F)I)(OS(=O)(=O)F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 1-liter pressure reactor was charged a mixture of iodine monochloride (162.5 g, 1.0 mol) and fluorosulfonic acid (110 g, 1.1 mol). The reactor was cooled and tetrafluoroethylene (120 g, 1.2 mol) was added. After the addition of TFE was complete, the reaction mixture was heated at 100° C. for 10 hr. The cooled mixture was then slowly poured into a large amount of ice with stirring. The lower layer was separated, washed with dilute NaHSO3 solution and water and dried over MgSO4. Distillation afforded the desired product as a clear liquid (215 g, 66% yield), bp. 87-88° C. 19F NMR (188.24 MHz, CDCl3): -85.4 (dt, J=8.4 Hz, J=5.2 Hz, 2F), -65.7 (t, J=5.2 Hz, 2F), +49.6 (t, J=8.3 Hz, 1F).
Quantity
162.5 g
Type
reactant
Reaction Step One
Quantity
110 g
Type
reactant
Reaction Step One
Quantity
120 g
Type
reactant
Reaction Step Two
Yield
66%

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